Cas no 16331-58-1 (1-Pyrenecarbonyl chloride)

• Product Name: 1-Pyrenecarbonyl chloride
• CAS No: 16331-58-1
• MF: C₁₇H₉ClO
• MW: 264.705763578415
• CID: 1345123
• PubChem ID: 10683080
• Update Time: 2025-04-20

1-Pyrenecarbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenecarbonyl chloride
• pyrene-1-carbonyl chloride
• AKOS025131618
• SCHEMBL3036869
• DTXSID00443493
• 1-pyrenoyl chloride
• 16331-58-1

• Inchi： 1S/C17H9ClO/c18-17(19)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H
• InChI Key： FNRNHFMKSCPBDA-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)=O

Computed Properties

• Exact Mass: 264.03427
• Monoisotopic Mass: 264.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07